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Compound of Interest

Compound Name: 57,87,11Z-eicosatrienoyl-CoA

Cat. No.: B15548912

An In-depth Technical Guide to (5Z,8Z,117)-Eicosatrienoyl-CoA: Physicochemical Properties
and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Publicly available experimental data on the physical and chemical properties of
(52,8Z,117)-eicosatrienoyl-CoA are limited. This guide provides a comprehensive overview
based on available information for its precursor, (5Z,8Z,11Z)-eicosatrienoic acid (Mead acid),
and related isomers, alongside general principles applicable to long-chain fatty acyl-CoA
molecules.

Introduction

(52,8Z,117)-Eicosatrienoyl-CoA is the activated form of (5Z,8Z,117)-eicosatrienoic acid, an
omega-9 polyunsaturated fatty acid also known as Mead acid. Mead acid is notably present in
small amounts in mammals and its levels can increase during essential fatty acid deficiency. As
the coenzyme A thioester, (52,8Z,11Z)-eicosatrienoyl-CoA is an intermediate in fatty acid
metabolism and a potential substrate for various enzymatic pathways. Understanding its
physicochemical properties is crucial for researchers investigating its biological role and for
professionals in drug development targeting lipid metabolic pathways.

Physicochemical Properties
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Due to the scarcity of direct experimental data for (5Z,8Z,117)-eicosatrienoyl-CoA, this section

provides computed data for its precursor fatty acid, Mead acid, and a related isomer,

(82,11Z,14Z)-eicosatrienoyl-CoA, to offer valuable reference points.

(52,82,112)-Eicosatrienoic Acid (Mead Acid)

(5Z,82,112Z)-eicosatrienoic acid is the carboxylic acid precursor to the target molecule. Its

properties provide a foundational understanding of the acyl chain.[1]

Property Value Source

Molecular Formula C20H3402 PubChem

Molecular Weight 306.5 g/mol PubChem
(52,82,112)-icosa-5,8,11-

IUPAC Name o ) PubChem
trienoic acid

Polar Surface Area 37.3 A2 PubChem

Rotatable Bond Count 16 PubChem

(82,1172,14Z)-Eicosatrienoyl-CoA

This isomer of eicosatrienoyl-CoA provides the closest available data for a related long-chain

fatty acyl-CoA.[2]

Property Value Source

Molecular Formula C41H68N7017P3S PubChem

Molecular Weight 1056.0 g/mol PubChem

Physical Description Solid Human Metabolome Database
LogP -0.045 Human Metabolome Database

Biological Significance and Signaling Pathways
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(52,82,117)-eicosatrienoic acid can be metabolized by the 5-lipoxygenase pathway, which has
implications in inflammatory processes.[3]

5-Lipoxygenase Pathway

(52,82,11Z)-eicosatrienoic acid is a substrate for 5-lipoxygenase, leading to the formation of
leukotriene A3 (LTA3).[3] However, the subsequent conversion to leukotriene B3 (LTB3) by
LTA-hydrolase is inefficient, suggesting that the double bond at C-14, which is absent in Mead
acid, is crucial for this enzymatic step.[3] This has significant implications in conditions of
essential fatty acid deficiency, where Mead acid levels are elevated.[3]
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Caption: Metabolism of Mead Acid via the 5-Lipoxygenase Pathway.
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Experimental Protocols

While specific experimental protocols for the synthesis and analysis of (5Z,82,117)-
eicosatrienoyl-CoA are not readily available, general methodologies for the study of acyl-CoA
esters can be adapted.

Synthesis

The synthesis of novel polyunsaturated fatty acids often involves a multi-step process. For
instance, the synthesis of (82,11Z,142)-eicosatrien-5-ynoic acid has been reported, which
could potentially be adapted. A general approach for synthesizing polyenoic fatty acids often
utilizes a polyacetylenic strategy followed by regioselective reductions and subsequent
modifications.[4] The conversion of the synthesized fatty acid to its CoA ester can then be
achieved through established biochemical methods.

Analysis

Liquid chromatography-electrospray ionization mass spectrometry (LC-ESI-MS) is a powerful
technique for the analysis of medium and long-chain acyl-CoA esters in biological tissues.[5]

A general workflow for the analysis of acyl-CoAs from tissue samples is outlined below.
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Caption: General Workflow for Acyl-CoA Analysis.

This methodology typically involves:

e Homogenization of tissue samples.

o Extraction of acyl-CoAs using solid-phase or liquid-liquid extraction methods.

» Separation of different acyl-CoA species using reversed-phase high-performance liquid
chromatography (HPLC). A C8 or C18 column with a gradient of an appropriate buffer
system (e.g., ammonium acetate and acetonitrile) is commonly used.[5]
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» Detection and Quantification using electrospray ionization tandem mass spectrometry (ESI-
MS/MS), which offers high sensitivity and specificity.[5]

Conclusion

(5Z,8Z,117)-Eicosatrienoyl-CoA remains a molecule of interest, particularly in the context of
essential fatty acid deficiency and inflammatory pathways. While direct experimental data on its
physicochemical properties are sparse, valuable insights can be drawn from its precursor,
Mead acid, and related isomers. Further research is warranted to fully elucidate the properties
and biological functions of this specific acyl-CoA. The methodologies outlined in this guide
provide a framework for researchers to pursue these investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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